Cas no 85153-74-8 (5-oxo-dl-proline, compound with l-threonine (1:1))

• Product Name: 5-oxo-dl-proline, compound with l-threonine (1:1)
• CAS No: 85153-74-8
• MF: C₉H₁₆N₂O₆
• MW: 248.233142852783
• CID: 887373
• PubChem ID: 44150397
• Update Time: 2025-04-19

5-oxo-dl-proline, compound with l-threonine (1:1) Chemical and Physical Properties

Names and Identifiers

• 5-oxo-dl-proline, compound with l-threonine (1:1)
• (2S,3R)-2-amino-3-hydroxybutanoic acid,5-oxopyrrolidine-2-carboxylic acid
• EINECS 285-858-6
• 85153-74-8
• 5-Hydroxy-3,4-dihydro-2H-pyrrole-2-carboxylic acid--threonine (1/1)
• DTXSID101005593

• Inchi： 1S/C5H7NO3.C4H9NO3/c7-4-2-1-3(6-4)5(8)9;1-2(6)3(5)4(7)8/h3H,1-2H2,(H,6,7)(H,8,9);2-3,6H,5H2,1H3,(H,7,8)/t;2-,3+/m.1/s1
• InChI Key： DJKGCEGBSKHVHU-RCROYASPSA-N
• SMILES： O=C1CCC(C(=O)O)N1.O[C@H](C)[C@@H](C(=O)O)N

Computed Properties

• Exact Mass: 248.10083623g/mol
• Monoisotopic Mass: 248.10083623g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 248
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 150Ų